Cas no 2227869-07-8 ((2R)-2-(2-ethynylphenyl)oxirane)

(2R)-2-(2-Ethynylphenyl)oxirane is a chiral epoxide compound featuring an ethynyl group adjacent to the oxirane ring. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for constructing complex molecules with high enantiomeric purity. The ethynyl moiety offers versatile reactivity for further functionalization via click chemistry, Sonogashira coupling, or other alkyne-based transformations. The strained oxirane ring enhances its utility as an electrophile in ring-opening reactions, enabling the introduction of chiral centers in target structures. This compound is particularly relevant in pharmaceutical and materials chemistry, where precise stereocontrol is critical. Its stability under standard conditions facilitates handling and storage.
(2R)-2-(2-ethynylphenyl)oxirane structure
2227869-07-8 structure
Product Name:(2R)-2-(2-ethynylphenyl)oxirane
CAS No:2227869-07-8
MF:C10H8O
MW:144.169922828674
CID:6422160
PubChem ID:165670213
Update Time:2025-05-21

(2R)-2-(2-ethynylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-(2-ethynylphenyl)oxirane
    • EN300-2001366
    • 2227869-07-8
    • Inchi: 1S/C10H8O/c1-2-8-5-3-4-6-9(8)10-7-11-10/h1,3-6,10H,7H2/t10-/m0/s1
    • InChI Key: USWIZXCMGCLLOU-JTQLQIEISA-N
    • SMILES: O1C[C@H]1C1C=CC=CC=1C#C

Computed Properties

  • Exact Mass: 144.057514874g/mol
  • Monoisotopic Mass: 144.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12.5Ų

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Additional information on (2R)-2-(2-ethynylphenyl)oxirane

Exploring the Chemistry and Applications of (2R)-2-(2-ethynylphenyl)oxirane (CAS No. 2227869-07-8)

In the ever-evolving field of organic chemistry, (2R)-2-(2-ethynylphenyl)oxirane (CAS No. 2227869-07-8) has emerged as a compound of significant interest due to its unique structural features and potential applications. This chiral epoxide, characterized by an ethynylphenyl group attached to an oxirane ring, offers a versatile platform for synthetic transformations. Researchers are increasingly drawn to its role in asymmetric synthesis, where its stereocenter and reactive functionalities enable the construction of complex molecular architectures.

The compound’s CAS number 2227869-07-8 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Recent trends highlight its utility in click chemistry reactions, particularly those involving copper-catalyzed azide-alkyne cycloaddition (CuAAC). This aligns with the growing demand for efficient, modular synthetic strategies in bioconjugation and polymer chemistry. Moreover, the ethynyl moiety’s ability to participate in cross-coupling reactions makes it a valuable building block for pharmaceutical intermediates.

From an environmental perspective, the compound’s potential as a green chemistry enabler is under exploration. Its reactivity under mild conditions could reduce energy consumption in synthetic processes, a topic gaining traction amid global sustainability efforts. Questions like "How is (2R)-2-(2-ethynylphenyl)oxirane used in catalysis?" or "What are the safety profiles of CAS 2227869-07-8?" are common in scientific forums, underscoring the need for detailed technical discussions.

In the pharmaceutical sector, the compound’s chiral purity is critical for developing enantioselective drugs. Its oxirane ring serves as a handle for nucleophilic ring-opening reactions, facilitating the introduction of diverse functional groups. This property is particularly valuable in designing protease inhibitors or kinase modulators, areas where precision in stereochemistry is paramount. Analytical techniques like HPLC and NMR are routinely employed to verify its optical purity, ensuring compliance with regulatory standards.

Beyond pharmaceuticals, (2R)-2-(2-ethynylphenyl)oxirane finds niche applications in advanced materials. Its incorporation into epoxy resins or liquid crystals can enhance thermal stability and optical properties, addressing demands in electronics and display technologies. Searches for "CAS 2227869-07-8 suppliers" or "synthetic routes to ethynylphenyl oxiranes" reflect the compound’s commercial and research appeal.

To summarize, (2R)-2-(2-ethynylphenyl)oxirane (CAS No. 2227869-07-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted reactivity, coupled with stringent quality requirements, positions it as a key player in both academic and industrial settings. As synthetic methodologies advance, this compound is poised to unlock new possibilities in targeted drug delivery, smart materials, and beyond.

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